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Abstract
This document provides an in-depth technical overview of the novel autophagy-tethering

compound (ATTEC), LLC355. LLC355 is a potent and specific degrader of Discoidin Domain

Receptor 1 (DDR1), a receptor tyrosine kinase implicated in various cancers. By hijacking the

cellular autophagy pathway, LLC355 offers a promising therapeutic strategy for targeting

DDR1-dependent malignancies. This guide details the mechanism of action, quantitative

performance, and the experimental protocols utilized in the characterization of LLC355,

providing a comprehensive resource for researchers in oncology and drug discovery.

Introduction to LLC355 and Autophagy-Tethering
Compounds (ATTECs)
Autophagy-tethering compounds (ATTECs) are a novel class of small molecules designed to

selectively eliminate target proteins by linking them to the autophagy pathway, a cellular

degradation process. Unlike proteolysis-targeting chimeras (PROTACs) that utilize the

ubiquitin-proteasome system, ATTECs hijack the autophagosome machinery for lysosomal
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degradation of the target protein.[1][2] This approach is particularly promising for degrading

proteins that are resistant to proteasomal degradation or for clearing protein aggregates.

LLC355 is a first-in-class ATTEC that specifically targets Discoidin Domain Receptor 1 (DDR1)

for degradation.[3][4][5] DDR1 is a receptor tyrosine kinase that, upon binding to collagen,

activates downstream signaling pathways involved in cell proliferation, migration, and invasion.

[6][7][8] Overexpression and aberrant activation of DDR1 are associated with the progression

of various cancers, making it an attractive therapeutic target.[5][9] LLC355 is a bifunctional

molecule composed of a DDR1-binding ligand and an LC3-binding moiety, connected by a

chemical linker.[10][11] This design allows LLC355 to simultaneously engage both DDR1 and

the autophagosome-associated protein Microtubule-associated protein 1A/1B-light chain 3

(LC3), thereby tethering DDR1 to the autophagosome for subsequent degradation.[1][2][12]

Mechanism of Action of LLC355
The mechanism of action of LLC355 involves the formation of a ternary complex between

DDR1, LLC355, and LC3, leading to the selective engulfment of DDR1 by the autophagosome

and its subsequent degradation within the lysosome.

Signaling Pathway of LLC355-induced DDR1 Degradation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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